Cas no 354-76-7 (Pentafluoropropionamide)

• Product Name: Pentafluoropropionamide
• CAS No: 354-76-7
• MF: C₃H₂F₅NO
• MW: 163.046098232269
• MDL: MFCD00039771
• CID: 37031
• PubChem ID: 87575406
• Update Time: 2025-10-29

Pentafluoropropionamide Chemical and Physical Properties

Names and Identifiers

• pentafluoropropionamide
• 2,2,3,3,3-Pentafluoropropionamide
• 2,2,3,3,3-pentafluoro-propanamid
• 2,2,3,3,3-Pentafluoropropanamide
• Pentafluoropropanamide
• pentafluoropropionic acid amide
• Pentafluor-propionsaeure-amid
• perfluoropropylcarboxamide
• Propanamide,2,2,3,3,3-pentafluoro
• Propanamide, 2,2,3,3,3-pentafluoro-
• KQTOYEUYHXUEDB-UHFFFAOYSA-N
• C3H2F5NO
• Pentafluoropropionamide 97%
• Pentafluoro propionic acid amide
• SBB057872
• 1423AE
• 2,2,3,3,3-Pentafluoropropanamide #
• Propanamide,2,2,3,3,3-pentafluoro-
• DB-
• AS-60985
• AMY15415
• Z406353702
• DTXSID0059871
• HEADDNLPINIYNL-UHFFFAOYSA-N
• P1316
• 354-76-7
• MFCD00039771
• Perfluoropropanamide
• AKOS003269747
• NS00018972
• EN300-39929
• SCHEMBL808848
• FT-0609055
• J-523894
• EINECS 206-569-3
• A822834
• DB-048823
• 206-569-3
• Pentafluoropropionamide

• MDL： MFCD00039771
• Inchi： 1S/C3H2F5NO/c4-2(5,1(9)10)3(6,7)8/h(H2,9,10)
• InChI Key： KQTOYEUYHXUEDB-UHFFFAOYSA-N
• SMILES： FC(C(N)=O)(C(F)(F)F)F
• BRN： 1773386

Computed Properties

• Exact Mass: 163.00600
• Monoisotopic Mass: 163.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1

Experimental Properties

• Color/Form: Not available
• Density: 1.535
• Melting Point: 94.0 to 98.0 deg-C
• Boiling Point: 157.2 °C at 760 mmHg
• Flash Point: 48.9 °C
• Refractive Index: 1.306
• Solubility: Soluble in methanol.
• PSA: 43.09000
• LogP: 1.36960
• Solubility: Not available

Pentafluoropropionamide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：T
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Pentafluoropropionamide

Pentafluoropropionamide (CAS No. 354-76-7): Properties, Applications, and Industry Insights

Pentafluoropropionamide (CAS No. 354-76-7) is a fluorinated organic compound with the molecular formula C₃H₂F₅NO. This specialty chemical has garnered attention in various industries due to its unique properties, including high thermal stability and resistance to degradation. As a fluorinated amide derivative, it serves as a valuable intermediate in organic synthesis and material science applications.

The growing demand for fluorinated compounds in pharmaceuticals, agrochemicals, and advanced materials has increased interest in Pentafluoropropionamide uses. Researchers are particularly focused on its potential as a building block for high-performance polymers and specialty coatings. Recent studies highlight its compatibility with green chemistry principles, making it relevant in sustainable chemical development discussions.

From a molecular perspective, Pentafluoropropionamide structure features five fluorine atoms attached to a propionamide backbone, creating distinct electronic properties. This configuration contributes to its enhanced lipophilicity compared to non-fluorinated analogs, a characteristic valuable in medicinal chemistry applications. The compound's physicochemical properties include a molecular weight of 163.05 g/mol and specific solubility characteristics that vary with temperature and solvent systems.

In industrial applications, 354-76-7 CAS number compounds like Pentafluoropropionamide are increasingly important for developing fluorine-containing materials with improved durability and chemical resistance. The electronics industry utilizes such materials for semiconductor manufacturing processes, where purity and performance are critical. Current market trends show steady growth in the fluorochemicals sector, driven by technological advancements in multiple fields.

Quality control measures for Pentafluoropropionamide synthesis typically involve advanced analytical techniques such as GC-MS and NMR spectroscopy. Manufacturers emphasize strict purity standards, often exceeding 98%, to meet the requirements of research and industrial users. Proper storage conditions include protection from moisture and maintenance at controlled temperatures to preserve the compound's integrity.

The environmental profile of Pentafluoropropionamide safety has been studied through various ecotoxicological assessments. While fluorinated compounds require careful handling, modern production methods have significantly reduced potential environmental impacts. Researchers continue to investigate biodegradation pathways and environmental fate of such compounds to ensure responsible usage across applications.

Emerging applications for Pentafluoropropionamide derivatives include their use in liquid crystal formulations and as modifiers for advanced battery electrolytes. The compound's ability to influence material properties at low concentrations makes it attractive for next-generation energy storage solutions. These developments align with current market demands for high-efficiency energy materials and sustainable technologies.

From a regulatory perspective, Pentafluoropropionamide suppliers must comply with international chemical management standards. The compound falls under various chemical inventories worldwide, with specific guidelines for transportation, storage, and handling. Responsible manufacturers provide comprehensive technical data sheets and safety information to ensure proper usage across all applications.

Recent scientific literature highlights innovative approaches to Pentafluoropropionamide production, including catalytic methods that improve yield and reduce waste. These advancements contribute to the compound's growing accessibility for research and industrial purposes. The development of scalable synthesis routes remains an active area of investigation in organic chemistry laboratories worldwide.

For researchers considering Pentafluoropropionamide purchase, important factors include purity grade, packaging options, and supplier reliability. The compound is available in various quantities, from laboratory-scale amounts to bulk industrial quantities. Leading suppliers offer customized solutions to meet specific application requirements in both academic and industrial settings.

The future outlook for Pentafluoropropionamide market appears promising, with projected growth in specialty chemical applications. As industries continue to demand high-performance fluorinated compounds, this chemical is well-positioned to serve evolving technological needs. Ongoing research into novel applications ensures its relevance in cutting-edge material science and chemical innovation.

Analytical characterization of Pentafluoropropionamide properties remains crucial for quality assurance and application development. Standard analytical protocols include determination of melting point, boiling point, and spectral characteristics. These parameters are essential for researchers developing new formulations or studying structure-activity relationships in various systems.

In conclusion, Pentafluoropropionamide (CAS 354-76-7) represents an important fluorinated building block with diverse applications across multiple industries. Its unique combination of chemical properties and versatility in synthesis makes it valuable for both current applications and future innovations. As research continues to uncover new potential uses, this compound will likely maintain its significance in advanced material development and specialty chemical applications.